Oxidimetric determination of amino acids and their metal complexes with organic monochloramines
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9861101423
Abstract
A general back-titration method has been developed for determining amino acids in the free state and in Zn, Cd, Ni, Cu, Ba, Sr, Mn, Hg, Pb, Pd and Ag metal complexes and salts with organic monochloroamines, chloramine-T and chloramine-B. The proposed method is simple and reproducible and is useful for determining the number of amino acid ligands present in the metal complexes.
Recommended Literature
- [1] Conformational modulation of Ant–Pro oligomers using chirality alteration of proline residues†
- [2] Aligned macroporous monoliths with intrinsic microporosity via a frozen-solvent-templating approach†
- [3] Back matter
- [4] Towards continuous processes for the synthesis of precursors of amorphous Si/B/N/C ceramics†‡
- [5] The mechanism of metallic corrosion. A view suggested by Whitby's recent papers
- [6] Ultrasensitive detection of carcino-embryonic antigen by using novel flower-like gold nanoparticle SERS tags and SERS-active magnetic nanoparticles†
- [7] Facile synthesis of a 3D-porous LiNbO3 nanocomposite as a novel electrode material for lithium ion batteries†
- [8] Hierarchically structured microchip for point-of-care immunoassays with dynamic detection ranges†
- [9] Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore†
- [10] Ladder-type poly(benzopentalene) derivatives with tunable energy levels by “click” reaction
